Tioclomarol
Tioclomarol
Brand Name:
Vulcanchem
CAS No.:
22619-35-8
VCID:
VC0120847
InChI:
InChI=1S/C22H16Cl2O4S/c23-13-7-5-12(6-8-13)16(25)11-15(18-9-10-19(24)29-18)20-21(26)14-3-1-2-4-17(14)28-22(20)27/h1-10,15-16,25-26H,11H2
SMILES:
C1=CC=C2C(=C1)C(=C(C(=O)O2)C(CC(C3=CC=C(C=C3)Cl)O)C4=CC=C(S4)Cl)O
Molecular Formula:
C22H16Cl2O4S
Molecular Weight:
447.326
Tioclomarol
CAS No.: 22619-35-8
Reference Standards
VCID: VC0120847
Molecular Formula: C22H16Cl2O4S
Molecular Weight: 447.326
| CAS No. | 22619-35-8 |
|---|---|
| Product Name | Tioclomarol |
| Molecular Formula | C22H16Cl2O4S |
| Molecular Weight | 447.326 |
| IUPAC Name | 3-[3-(4-chlorophenyl)-1-(5-chlorothiophen-2-yl)-3-hydroxypropyl]-4-hydroxychromen-2-one |
| Standard InChI | InChI=1S/C22H16Cl2O4S/c23-13-7-5-12(6-8-13)16(25)11-15(18-9-10-19(24)29-18)20-21(26)14-3-1-2-4-17(14)28-22(20)27/h1-10,15-16,25-26H,11H2 |
| Standard InChIKey | WRGOVNKNTPWHLZ-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=C(C(=O)O2)C(CC(C3=CC=C(C=C3)Cl)O)C4=CC=C(S4)Cl)O |
| Synonyms | 3-[3-(4-Chlorophenyl)-1-(5-chloro-2-thienyl)-3-hydroxypropyl]-4-hydroxy-2H-1-benzopyran-2-one; Apegmone; 3-[5-Chloro-α-(p-chloro-β-hydroxyphenethyl)-2-thenyl]-4-hydroxy-coumarin; |
| PubChem Compound | 54708299 |
| Last Modified | Nov 11 2021 |
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